N-(3-acetylphenyl)-5-chloro-2-nitrobenzamide

• IUPAC Name: N-(3-acetylphenyl)-5-chloro-2-nitrobenzamide
• InChI: InChI=1S/C15H11ClN2O4/c1-9(19)10-3-2-4-12(7-10)17-15(20)13-8-11(16)5-6-14(13)18(21)22/h2-8H,1H3,(H,17,20)
• InChI Key: JZGSWKBXRILLQZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)C2=C(C=CC(=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C15H11ClN2O4
• Molecular Weight: 318.71 g/mol

Description

N-(3-acetylphenyl)-5-chloro-2-nitrobenzamide, also known as ANCA, is a chemical compound that has been studied for its potential use in scientific research. ANCA is a member of the nitrobenzamide family, which has been shown to have various biological activities. In

Mechanism of Action

The mechanism of action of N-(3-acetylphenyl)-5-chloro-2-nitrobenzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes involved in cancer cell growth and proliferation. N-(3-acetylphenyl)-5-chloro-2-nitrobenzamide has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. This inhibition leads to the accumulation of DNA damage and ultimately, cell death.
Biochemical and Physiological Effects:
N-(3-acetylphenyl)-5-chloro-2-nitrobenzamide has been shown to have various biochemical and physiological effects. In addition to its anti-cancer activity, N-(3-acetylphenyl)-5-chloro-2-nitrobenzamide has been found to have anti-inflammatory and analgesic properties. N-(3-acetylphenyl)-5-chloro-2-nitrobenzamide has also been shown to inhibit the activity of certain enzymes involved in the metabolism of drugs, which may have implications for drug interactions.

Advantages and Limitations for Lab Experiments

N-(3-acetylphenyl)-5-chloro-2-nitrobenzamide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in large quantities. N-(3-acetylphenyl)-5-chloro-2-nitrobenzamide also has a relatively low toxicity, making it safe for use in cell culture and animal studies. However, N-(3-acetylphenyl)-5-chloro-2-nitrobenzamide has some limitations as well. It is not water-soluble, which may limit its use in certain applications. Additionally, the mechanism of action of N-(3-acetylphenyl)-5-chloro-2-nitrobenzamide is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-(3-acetylphenyl)-5-chloro-2-nitrobenzamide. One area of interest is in the development of N-(3-acetylphenyl)-5-chloro-2-nitrobenzamide-based anti-cancer drugs. Further studies are needed to fully understand the mechanism of action of N-(3-acetylphenyl)-5-chloro-2-nitrobenzamide and to identify potential drug targets. Additionally, studies are needed to investigate the potential use of N-(3-acetylphenyl)-5-chloro-2-nitrobenzamide in other areas of medicine, such as anti-inflammatory and analgesic agents. Finally, further research is needed to explore the limitations of N-(3-acetylphenyl)-5-chloro-2-nitrobenzamide and to develop new methods for synthesizing and using this promising compound.
Conclusion:
N-(3-acetylphenyl)-5-chloro-2-nitrobenzamide is a promising compound that has potential for use in various scientific research applications. Its anti-cancer activity, anti-inflammatory and analgesic properties, and inhibition of drug-metabolizing enzymes make it a valuable tool for researchers. Further studies are needed to fully understand the mechanism of action of N-(3-acetylphenyl)-5-chloro-2-nitrobenzamide and to identify potential drug targets. With continued research, N-(3-acetylphenyl)-5-chloro-2-nitrobenzamide may prove to be a valuable asset in the development of new drugs and therapies for a variety of diseases.

Synthesis Methods

N-(3-acetylphenyl)-5-chloro-2-nitrobenzamide can be synthesized by reacting 3-acetylphenylamine with 5-chloro-2-nitrobenzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction proceeds through an amide bond formation, resulting in the formation of N-(3-acetylphenyl)-5-chloro-2-nitrobenzamide as a yellow crystalline solid.

Scientific Research Applications

N-(3-acetylphenyl)-5-chloro-2-nitrobenzamide has been studied for its potential use in various scientific research applications. One of the primary areas of interest is in the field of medicinal chemistry, where N-(3-acetylphenyl)-5-chloro-2-nitrobenzamide has been shown to have potential as an anti-cancer agent. N-(3-acetylphenyl)-5-chloro-2-nitrobenzamide has been found to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further development.